1-(2,3-difluorobenzyl)-4-[1-(1H-pyrazol-1-ylacetyl)-3-pyrrolidinyl]piperidine

• IUPAC Name: 1-[3-[1-[(2,3-difluorophenyl)methyl]piperidin-4-yl]pyrrolidin-1-yl]-2-pyrazol-1-ylethanone
• InChI: InChI=1S/C21H26F2N4O/c22-19-4-1-3-18(21(19)23)13-25-10-5-16(6-11-25)17-7-12-26(14-17)20(28)15-27-9-2-8-24-27/h1-4,8-9,16-17H,5-7,10-15H2
• InChI Key: XLIVCHMDDSXAGX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2CCN(C2)C(=O)CN3C=CC=N3)CC4=C(C(=CC=C4)F)F
• Molecular Formula: C21H26F2N4O
• Molecular Weight: 388.5 g/mol

Description

1-(2,3-difluorobenzyl)-4-[1-(1H-pyrazol-1-ylacetyl)-3-pyrrolidinyl]piperidine is a compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is a piperidine derivative that has been synthesized through a complex chemical process involving several steps. The compound has been found to exhibit unique biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 1-(2,3-difluorobenzyl)-4-[1-(1H-pyrazol-1-ylacetyl)-3-pyrrolidinyl]piperidine is not fully understood, but it is believed to act on specific receptors in the body. The compound has been found to exhibit activity at the dopamine D3 receptor, which is involved in various physiological processes, including movement, mood, and reward.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied, but preliminary research has shown that the compound exhibits unique properties. The compound has been found to exhibit antimicrobial activity, making it a potential candidate for the development of new antibiotics. It has also been found to exhibit activity at the dopamine D3 receptor, which could make it a potential therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2,3-difluorobenzyl)-4-[1-(1H-pyrazol-1-ylacetyl)-3-pyrrolidinyl]piperidine in lab experiments is its unique properties. The compound exhibits antimicrobial activity and activity at the dopamine D3 receptor, making it a promising candidate for various fields of research. However, the complex synthesis process and limited availability of the compound could be a limitation for its use in lab experiments.

Future Directions

There are several future directions for research involving 1-(2,3-difluorobenzyl)-4-[1-(1H-pyrazol-1-ylacetyl)-3-pyrrolidinyl]piperidine. One potential direction is the development of new antibiotics based on the compound's antimicrobial activity. Another potential direction is the development of new therapeutic agents for diseases involving the dopamine D3 receptor. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of the compound.

Synthesis Methods

The synthesis of 1-(2,3-difluorobenzyl)-4-[1-(1H-pyrazol-1-ylacetyl)-3-pyrrolidinyl]piperidine involves several steps that require expertise in organic chemistry. The process begins with the preparation of the starting materials, which include 2,3-difluorobenzylamine, 1H-pyrazole-1-carboxylic acid, and pyrrolidine. These materials are then subjected to various chemical reactions, including amidation, cyclization, and reduction, to yield the final product.

Scientific Research Applications

The unique properties of 1-(2,3-difluorobenzyl)-4-[1-(1H-pyrazol-1-ylacetyl)-3-pyrrolidinyl]piperidine make it a promising candidate for various fields of scientific research. One of the most significant applications of this compound is in the field of medicinal chemistry, where it is being studied for its potential as a therapeutic agent for various diseases. The compound has also been found to exhibit antimicrobial activity, making it a potential candidate for the development of new antibiotics.